N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide

• IUPAC Name: N-[2-(1-benzylbenzimidazol-2-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C24H23N3O/c1-24(2,26-22(28)19-13-7-4-8-14-19)23-25-20-15-9-10-16-21(20)27(23)17-18-11-5-3-6-12-18/h3-16H,17H2,1-2H3,(H,26,28)
• InChI Key: CXCICBZHVJOOAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC2=CC=CC=C2N1CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol

Description

N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide, also known as BIPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. BIPB is a benzimidazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins that are involved in cell proliferation and survival. This inhibition can lead to the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide in laboratory experiments is its relatively low toxicity. This compound has been shown to be well-tolerated in animal studies, making it a potential candidate for further investigation. However, one limitation of using this compound in laboratory experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide. One area of research that has shown promise is the development of new cancer therapies that incorporate this compound. Other potential areas of research include the use of this compound in the treatment of inflammatory diseases and the study of its effects on the immune system. Further investigation into the mechanism of action of this compound may also provide insights into its potential applications in scientific research.

Synthesis Methods

The synthesis of N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide involves the reaction of 2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-amine with benzoyl chloride. This reaction results in the formation of this compound, which can be purified using standard laboratory techniques.

Scientific Research Applications

N-[2-(1-benzyl-1H-benzimidazol-2-yl)propan-2-yl]benzamide has been studied extensively for its potential applications in scientific research. One area of research that has shown promise is in the field of cancer treatment. This compound has been shown to exhibit anti-tumor activity in a variety of cancer cell lines, making it a potential candidate for the development of new cancer therapies.